molecular formula C11H13Br B8391212 1-(3-Bromo-2-methyl-1-propenyl)-4-methylbenzene

1-(3-Bromo-2-methyl-1-propenyl)-4-methylbenzene

Cat. No. B8391212
M. Wt: 225.12 g/mol
InChI Key: DNSHYPSOZUEIRE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3-Bromo-2-methyl-1-propenyl)-4-methylbenzene is a useful research compound. Its molecular formula is C11H13Br and its molecular weight is 225.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(3-Bromo-2-methyl-1-propenyl)-4-methylbenzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3-Bromo-2-methyl-1-propenyl)-4-methylbenzene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-(3-Bromo-2-methyl-1-propenyl)-4-methylbenzene

Molecular Formula

C11H13Br

Molecular Weight

225.12 g/mol

IUPAC Name

1-(3-bromo-2-methylprop-1-enyl)-4-methylbenzene

InChI

InChI=1S/C11H13Br/c1-9-3-5-11(6-4-9)7-10(2)8-12/h3-7H,8H2,1-2H3

InChI Key

DNSHYPSOZUEIRE-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C=C(C)CBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-methyl-3-(4-methylphenyl)-2-propen-1-ol (11.40 g, 70.27 mmol) in isopropyl ether (100 ml) was added under ice cooling phosphorus tribromide (12.83 g, 47.38 mmol) and the resulting mixture was stirred at room temperature for 30 minutes. Water was added into the reaction solution and the product was extracted with isopropyl ether. The organic layer was washed with water and an aqueous saturated solution of sodium hydrogen carbonate, dried on magnesium sulfate, filtered, and then concentrated under reduced pressure to obtain 12.71 g (80% yield) of the oily title compound.
Name
2-methyl-3-(4-methylphenyl)-2-propen-1-ol
Quantity
11.4 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
12.83 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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